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Compound of Interest |

2-Methoxy-4'-morpholinomethyl
Compound Name:

benzophenone
CAS No.: 898769-68-1
Cat. No.: B1359420

Get Quote

\ J

Executive Summary: This document provides an in-depth technical overview of Dabrafenib
(GSK2118436), a potent and selective inhibitor of BRAF kinases. While the user requested
information for CAS number 898749-96-7, publicly available scientific literature and chemical
databases predominantly identify Dabrafenib and its salts under different CAS numbers, most
commonly 1195765-45-7 for the free base and 1195768-06-9 for the mesylate salt. This guide
will focus on the well-documented properties and applications of Dabrafenib. Dabrafenib has
demonstrated significant clinical efficacy in the treatment of metastatic melanoma and other
cancers harboring specific BRAF mutations, particularly the V600OE mutation. This guide will
delve into its physicochemical properties, mechanism of action within the MAPK/ERK signaling
pathway, established experimental protocols, and key therapeutic applications, serving as a
comprehensive resource for professionals in research and drug development.

Physicochemical Properties

Dabrafenib is an orally bioavailable compound with a complex molecular structure. Its key
physicochemical properties are summarized in the table below.
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Property Value Source

N-[3-[5-(2-aminopyrimidin-4-
yI)-2-tert-butyl-1, 3-thiazol-4-
yl]-2-fluorophenyl]-2,6-

Chemical Name

difluorobenzenesulfonamide

Synonyms GSK2118436, GSK2118436A [1]
Molecular Formula C23H20F3N502S2 [11[2]
Molecular Weight 519.56 g/mol [1]
Appearance White to off-white solid powder  [1]
Purity >98% [2]

Soluble in DMSO (at 30 mg/ml)
Solubility and ethanol (at 1 mg/ml with [2][3]

slight warming)

Store lyophilized powder at
-20°C, desiccated. In solution,

Storage L [2][3]
store at -20°C and use within 3

months.

Mechanism of Action: Targeting the MAPK/ERK
Pathway

Dabrafenib is a highly selective, ATP-competitive inhibitor of RAF kinases, with particular
potency against the BRAF V600E mutant protein.[4][5] The BRAF gene is a proto-oncogene
that encodes the B-Raf protein, a serine/threonine-protein kinase that plays a crucial role in the
mitogen-activated protein kinase (MAPK/ERK) signaling pathway.[1] Mutations in the BRAF
gene, such as the V600E substitution, can lead to constitutive activation of the B-Raf protein,
resulting in uncontrolled cell proliferation and tumor growth.[1][6]

Dabrafenib selectively binds to the mutated BRAF V600 kinase, inhibiting its activity and
thereby blocking the downstream signaling cascade. This inhibition leads to a decrease in the
phosphorylation of MEK and ERK, key components of the MAPK pathway.[3][4] The ultimate
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effect is the induction of G1 cell cycle arrest and apoptosis in tumor cells harboring the BRAF
V600 mutation.[3] Dabrafenib also shows inhibitory activity against BRAF V600K and V600D
mutations.[2][5]
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Figure 1: Simplified signaling pathway of MAPK and the inhibitory action of Dabrafenib.
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Experimental Protocols
In Vitro Kinase Assay

This protocol outlines a general procedure for assessing the inhibitory activity of Dabrafenib
against a specific kinase, such as BRAF V600E.

Materials:

* Recombinant human BRAF V600E kinase
» Kinase buffer (e.g., Tris-HCI, MgCI2, DTT)
e ATP

e Substrate (e.g., inactive MEK1)

o Dabrafenib stock solution (in DMSO)

o ADP-Glo™ Kinase Assay kit (or similar)

e Microplate reader

Procedure:

Prepare a serial dilution of Dabrafenib in DMSO.

e In a 96-well plate, add the kinase, substrate, and Dabrafenib at various concentrations.
« Initiate the kinase reaction by adding ATP.

 Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

e Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ reagent
and a microplate reader.

o Calculate the IC50 value, which represents the concentration of Dabrafenib required to
inhibit 50% of the kinase activity.
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Figure 2: A generalized workflow for an in vitro kinase inhibition assay.

Cell-Based Proliferation Assay
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This protocol describes a method to evaluate the effect of Dabrafenib on the proliferation of
cancer cells harboring the BRAF V600E mutation.

Materials:

BRAF V600E mutant cancer cell line (e.g., A375 melanoma cells)
o Complete cell culture medium

o Dabrafenib stock solution (in DMSO)

o Cell viability reagent (e.g., CellTiter-Glo®)

o 96-well cell culture plates

e Incubator (37°C, 5% CO2)

Microplate reader

Procedure:

e Seed the A375 cells in a 96-well plate and allow them to adhere overnight.

o Treat the cells with a serial dilution of Dabrafenib.

 Incubate the cells for 72 hours.

» Add the cell viability reagent to each well.

e Incubate for a short period as per the manufacturer's instructions.

o Measure the luminescence, which is proportional to the number of viable cells.

o Determine the GI50 value, the concentration of Dabrafenib that causes 50% inhibition of cell
growth.[4]

Applications and Therapeutic Uses
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Dabrafenib is primarily used in the field of oncology for the treatment of cancers with specific
BRAF mutations.

Metastatic Melanoma: Dabrafenib is approved for the treatment of unresectable or
metastatic melanoma with BRAF V600E or V600K mutations.[7][8] It has shown significant
improvements in response rates and progression-free survival in this patient population.[6]

Non-Small Cell Lung Cancer (NSCLC): In combination with the MEK inhibitor Trametinib,
Dabrafenib is indicated for the treatment of metastatic NSCLC with a BRAF V600E mutation.

[8]

Adjuvant Treatment of Melanoma: The combination of Dabrafenib and Trametinib is also
used as an adjuvant therapy for patients with Stage Ill melanoma with BRAF V600E or
V600K mutations following complete resection.[8]

Other Cancers: Research is ongoing to evaluate the efficacy of Dabrafenib in other solid
tumors that harbor BRAF V600 mutations.[7]

Safety and Handling

Dabrafenib is a potent pharmaceutical agent and should be handled with appropriate safety

precautions in a laboratory setting. It is intended for research use only and not for human or

veterinary use outside of approved clinical applications.[1] Researchers should consult the

Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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